23-(9-Mercaptononyl)-3,6,9,12,15,18,21-heptaoxatricosanoic acid
Overview
Description
23-(9-Mercaptononyl)-3,6,9,12,15,18,21-heptaoxatricosanoic acid is a long chain alkanethiol . It is suitable for self-assembly from solution onto gold surfaces . The control of surface functionality using these self-assembled monolayers (SAMs) makes the exploration of these interactions, such as protein recognition, possible .
Physical And Chemical Properties Analysis
23-(9-Mercaptononyl)-3,6,9,12,15,18,21-heptaoxatricosanoic acid appears as a colorless oil . It is soluble in chloroform and methanol . The compound is air sensitive .Scientific Research Applications
Self-Assembly on Gold Surfaces
This compound is a biotinylated long-chain alkanethiol that is suitable for self-assembly from solution onto gold surfaces . The formation of self-assembled monolayers (SAMs) on gold is a critical process in nanotechnology and materials science. These SAMs can be used to control surface functionality, which is essential for applications such as biosensors, molecular electronics, and surface patterning.
Protein Recognition Studies
The control of surface functionality using SAMs enables the exploration of protein recognition interactions . This is particularly useful in the development of biosensors where specific protein binding is required for the detection of various biological markers, which can be crucial for diagnostic applications.
Signal Amplification in Biosensing
In the field of electrochemical biosensing, this compound can be used to create surfaces that facilitate signal amplification . This is particularly important for the sensitive detection of low copy numbers of DNA/RNA, which is a common challenge in the early diagnosis of diseases.
Surface Plasmon Resonance (SPR) Studies
The compound’s suitability for self-assembly onto gold surfaces makes it valuable for SPR studies . SPR is a technique used to measure the binding of molecules to a surface, which is essential for understanding molecular interactions in fields like immunology and pharmacology.
Future Directions
The future directions of 23-(9-Mercaptononyl)-3,6,9,12,15,18,21-heptaoxatricosanoic acid could involve further exploration of its ability to form self-assembled monolayers (SAMs) on gold surfaces . These SAMs could be used to control surface functionality and explore interactions such as protein recognition , which could have applications in various fields, including biosensors and nanotechnology.
Mechanism of Action
Target of Action
The primary target of 23-(9-Mercaptononyl)-3,6,9,12,15,18,21-heptaoxatricosanoic acid is gold surfaces . This compound is a biotinylated long chain alkanethiol that is suitable for self-assembly from solution onto gold surfaces .
Mode of Action
The compound interacts with gold surfaces through a process known as self-assembly . This process involves the spontaneous organization of molecules into a structurally organized arrangement. The control of surface functionality using these self-assembled monolayers (SAMs) makes the exploration of such interactions as protein recognition possible .
Biochemical Pathways
The compound’s ability to form self-assembled monolayers on gold surfaces suggests it may play a role in facilitating interactions such as protein recognition .
Pharmacokinetics
Its ability to self-assemble onto gold surfaces suggests it may have unique distribution properties .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the formation of self-assembled monolayers on gold surfaces . These monolayers can facilitate interactions such as protein recognition .
Action Environment
The action of this compound is influenced by the presence of gold surfaces, as it is capable of self-assembling from solution onto these surfaces
properties
IUPAC Name |
2-[2-[2-[2-[2-[2-[2-(11-sulfanylundecoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H50O9S/c26-25(27)24-34-22-21-33-20-19-32-18-17-31-16-15-30-14-13-29-12-11-28-10-8-6-4-2-1-3-5-7-9-23-35/h35H,1-24H2,(H,26,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMVZGUSQWSVPNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCCOCCOCCOCCOCCOCCOCCOCC(=O)O)CCCCCS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H50O9S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30652632 |
Source
|
| Record name | 32-Sulfanyl-3,6,9,12,15,18,21-heptaoxadotriacontan-1-oic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30652632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
526.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
23-(9-Mercaptononyl)-3,6,9,12,15,18,21-heptaoxatricosanoic acid | |
CAS RN |
221222-49-7 |
Source
|
| Record name | 32-Sulfanyl-3,6,9,12,15,18,21-heptaoxadotriacontan-1-oic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30652632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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